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Compound of Interest

Compound Name: TH-263

Cat. No.: B1683123

This document provides essential safety and logistical information for the proper disposal of
TH-263, commercially known as LOCTITE® 263™ High Strength Threadlocker. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
environmental regulations. This guide is intended for researchers, scientists, and drug
development professionals who handle this chemical compound.

Immediate Safety and Handling

Before handling TH-263, it is crucial to be familiar with its potential hazards. This product is a
red, liquid, acrylic-based threadlocker.[1][2] It can cause skin and serious eye irritation, and
may cause an allergic skin reaction or respiratory irritation.[2][3]

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or goggles.[1]

o Skin Protection: Use chemical-resistant gloves (e.g., neoprene). Wear appropriate protective
clothing to prevent skin contact.

» Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded, a
NIOSH-approved respirator is recommended.

In case of exposure, follow these first aid measures:
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 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.

» Skin Contact: Immediately wash the affected area with soap and plenty of water. If skin
irritation or a rash occurs, get medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get immediate medical attention.

Quantitative Data Summary

The following tables summarize the key quantitative data for TH-263 (LOCTITE® 263™).

Table 1: Physical and Chemical Properties

Property Value

Physical State Liquid

Color Red

Odor Acrylic

Boiling Point/Range > 150 °C (> 302°F)

Flash Point > 100 °C (> 212°F)

Specific Gravity 1.08 at 20 °C (68°F)

Vapor Pressure < 0.13 mbar @ 20°C; < 2.8 mbar @ 50°C
Solubility in Water Slight

Table 2: Hazardous Components
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Component CAS Number Weight %
3,3,5 Trimethylcyclohexyl
7779-31-9 30-60
methacrylate
Polyurethane Methacrylate i
) Proprietary 10-30
Resin
Polyglycol dimethacrylate Proprietary 1-5
a, a-dimethylbenzyl
_ 80-15-9 1-<3
hydroperoxide
Methacrylate Ester Proprietary 01-1

Exact percentages may vary or
are trade secrets.

Spill Management Protocol

In the event of a spill, immediate action is required to contain the substance and prevent
environmental contamination.

Minor Spills:
o Ensure adequate ventilation.
o Wear appropriate PPE as described in Section 1.

» Contain the spill using an inert absorbent material such as sand, silica gel, or universal
binder.

o Collect the absorbed material and place it into a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area thoroughly with soap and water.
Major Spills:

o Evacuate the area and prevent access.
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» Notify the appropriate emergency response team and environmental health and safety
officer.

o Follow all institutional and regulatory procedures for large chemical spills.

Detailed Disposal Procedure

The primary method for the disposal of TH-263 is through a licensed hazardous waste
management facility. Do not dispose of this chemical down the drain or in general waste.

Step-by-Step Disposal Plan:
e Containment:

o Place unwanted or expired TH-263 into a compatible, tightly sealed, and clearly labeled
container.

o Empty containers that have held the substance should also be treated as hazardous
waste as they may contain residue.

e Labeling:

o The waste container must be labeled as "Hazardous Waste" and include the chemical
name (LOCTITE® 263™ High Strength Threadlocker), the primary hazards (Irritant, Skin
Sensitizer), and the date of accumulation.

» Storage:
o Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

o The storage area should be away from incompatible materials such as strong oxidizing
agents, oxygen scavengers, and other polymerization initiators.

o Access to the storage area should be restricted to authorized personnel.

» Arranging for Disposal:
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o Contact your institution's environmental health and safety (EHS) department to arrange for
pickup by a licensed hazardous waste disposal service.

o Provide the EHS department with a completed hazardous waste manifest form, if required.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of TH-263.
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TH-263 (LOCTITE® 263™) Disposal Workflow
4 I

Preparation

Identify Waste TH-263

Don Appropriate PPE

.

é Containmen

J
t & Labeling )

Transfer to Waste Container

Seal Container Tightly

Label as Hazardous Waste

-
-

J
~

Interim Storage

Store in Designated Area

:

Check for Incompatibles

- /
4 Final Disposal

~

Contact EHS for Pickup

Complete Waste Manifest

Disposed by Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of TH-263.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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263™ High Strength Threadlocker)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683123#th-263-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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